Cas no 108551-58-2 (5-Chloro-2,3-dihydro-1-benzofuran-7-carboxylic Acid)

• Product Name: 5-Chloro-2,3-dihydro-1-benzofuran-7-carboxylic Acid
• CAS No: 108551-58-2
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 1186198
• PubChem ID: 13983534
• Update Time: 2025-05-25

5-Chloro-2,3-dihydro-1-benzofuran-7-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-Benzofurancarboxylic acid, 5-chloro-2,3-dihydro-
• 5-chloro-2,3-dihydro-1-benzofuran-7-carboxylic acid
• Z1262513028
• DB-306504
• AT36370
• DTXSID20553806
• 5-chloro-2,3-dihydrobenzofuran-7-carboxylic acid
• 5-chloro-2,3-dihydrobenzofuran-7-carboxylicacid
• SGPAPRPKRANLEF-UHFFFAOYSA-N
• AKOS022646043
• EN300-137228
• SCHEMBL4387990
• 5-Chloro-2,3-dihydrobenzo[b]furan-7-carboxylic acid
• 108551-58-2
• 5-Chloro-2,3-dihydro-1-benzofuran-7-carboxylic Acid

• Inchi： 1S/C9H7ClO3/c10-6-3-5-1-2-13-8(5)7(4-6)9(11)12/h3-4H,1-2H2,(H,11,12)
• InChI Key： SGPAPRPKRANLEF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C2=C(C=1)CCO2

Computed Properties

• Exact Mass: 198.00841
• Monoisotopic Mass: 198.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 363.3±42.0 °C at 760 mmHg
• Flash Point: 173.5±27.9 °C
• PSA: 46.53
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Chloro-2,3-dihydro-1-benzofuran-7-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Chloro-2,3-dihydro-1-benzofuran-7-carboxylic Acid

Comprehensive Overview of 5-Chloro-2,3-dihydro-1-benzofuran-7-carboxylic Acid (CAS No. 108551-58-2)

5-Chloro-2,3-dihydro-1-benzofuran-7-carboxylic Acid (CAS No. 108551-58-2) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its benzofuran backbone and carboxylic acid functional group, has garnered attention for its potential in drug discovery and material science. Researchers and industry professionals frequently search for its synthesis methods, physicochemical properties, and biological activity, making it a subject of ongoing scientific exploration.

The structural uniqueness of 5-Chloro-2,3-dihydro-1-benzofuran-7-carboxylic Acid lies in its chloro-substituted benzofuran core, which enhances its reactivity and binding affinity in molecular interactions. This property is particularly valuable in the development of small-molecule inhibitors and bioactive intermediates. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they serve as building blocks for high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS 108551-58-2 is often prepared through multistep organic reactions, including halogenation and cyclization processes. Its melting point, solubility, and stability under various conditions are critical parameters for researchers optimizing its use in formulation development. Environmental and green chemistry considerations have also prompted investigations into eco-friendly synthesis routes for this compound, aligning with global sustainability goals.

In the context of drug discovery, 5-Chloro-2,3-dihydro-1-benzofuran-7-carboxylic Acid has been explored for its potential therapeutic applications. Its pharmacophore features make it a candidate for targeting enzyme inhibition and receptor modulation. Questions frequently asked by researchers include its bioavailability, metabolic pathways, and toxicity profile, which are essential for preclinical assessments. The compound’s relevance in neurodegenerative disease research and anti-inflammatory agents has also been a focus of recent studies.

Beyond pharmaceuticals, CAS 108551-58-2 finds utility in material science, particularly in the design of organic semiconductors and photoactive materials. Its conjugated system and electron-withdrawing groups contribute to its optical properties, making it a subject of interest for optoelectronic applications. Searches related to its polymer compatibility and thermal stability reflect the interdisciplinary demand for this compound.

To address common queries from the scientific community, this overview emphasizes the analytical techniques used to characterize 5-Chloro-2,3-dihydro-1-benzofuran-7-carboxylic Acid, such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry. Additionally, its regulatory status and handling precautions are discussed to ensure safe laboratory practices. The compound’s commercial availability and supplier specifications are also key points of interest for procurement specialists.

In summary, 5-Chloro-2,3-dihydro-1-benzofuran-7-carboxylic Acid (CAS No. 108551-58-2) represents a versatile compound with broad applications in life sciences and advanced materials. Its integration into cutting-edge research and alignment with industry trends underscore its continued relevance. Future directions may explore its role in personalized medicine and sustainable technologies, further expanding its scientific impact.